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Compound of Interest

Compound Name: Benzyl (cyanomethyl)carbamate

Cat. No.: B1267739 Get Quote

Introduction: Benzyl (cyanomethyl)carbamate, also known as N-

(Benzyloxycarbonyl)aminoacetonitrile, is a valuable reagent in organic synthesis, particularly in

the preparation of nitrogen-containing compounds. Its unique bifunctional nature, possessing

both a protected amine and a reactive nitrile group, allows for a diverse range of chemical

transformations. This document provides detailed application notes and protocols for the use of

Benzyl (cyanomethyl)carbamate in research and development, with a focus on its role in the

synthesis of amino acids and heterocyclic systems.

Physicochemical Properties and Safety Information
Benzyl (cyanomethyl)carbamate is a white to off-white solid with a molecular weight of

190.20 g/mol .[1] It is soluble in many organic solvents. Safety precautions should be taken

when handling this compound, as it is harmful if swallowed, in contact with skin, or if inhaled.

Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,

should be used.
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Property Value Reference

CAS Number 3589-41-1 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.20 g/mol [1]

Melting Point 61-63 °C

Appearance Solid

Applications in Organic Synthesis
Benzyl (cyanomethyl)carbamate serves as a key building block for various organic

molecules, leveraging the reactivity of its cyanomethyl group and the protecting nature of the

benzyloxycarbonyl (Cbz) group.

Synthesis of α-Amino Acids
The cyanomethyl group can be hydrolyzed to a carboxylic acid, providing a straightforward

route to N-Cbz protected glycine. This protected amino acid is a fundamental component in

peptide synthesis.

Precursor to Nitrogen-Containing Heterocycles
The presence of both a nucleophilic nitrogen (after deprotection) and an electrophilic nitrile

group (which can be transformed into other functional groups) makes Benzyl
(cyanomethyl)carbamate a versatile precursor for the synthesis of various nitrogen-containing

heterocycles.[2][3][4][5][6] These heterocyclic scaffolds are prevalent in many pharmaceuticals

and biologically active compounds.[3][4][5][6]

A general workflow for the utilization of Benzyl (cyanomethyl)carbamate in heterocyclic

synthesis is outlined below:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Cyanomethylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Cyanomethylcarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Cyanomethylcarbamate
https://www.benchchem.com/product/b1267739?utm_src=pdf-body
https://www.benchchem.com/product/b1267739?utm_src=pdf-body
https://www.benchchem.com/product/b1267739?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39851107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092475/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09198g
https://www.mdpi.com/1420-3049/27/9/2700
http://publicatio.bibl.u-szeged.hu/22118/1/MOLECULES_Editorial_2021.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092475/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09198g
https://www.mdpi.com/1420-3049/27/9/2700
http://publicatio.bibl.u-szeged.hu/22118/1/MOLECULES_Editorial_2021.pdf
https://www.benchchem.com/product/b1267739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Heterocycle Synthesis

Benzyl (cyanomethyl)carbamate
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Reaction with Electrophiles

Deprotonation Nucleophilic Attack
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl (cyanomethyl)carbamate: A Versatile Reagent in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267739#benzyl-cyanomethyl-carbamate-as-a-
reagent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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